2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-[4-(2-methylpropylamino)phenyl]ethanol
• InChI: InChI=1S/C12H19NO/c1-10(2)9-13-12-5-3-11(4-6-12)7-8-14/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key: FASWPQFVSPDXDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=CC=C(C=C1)CCO

Description

Structure and Functional Groups: 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol consists of a phenethyl alcohol backbone (CH2CH2OH) attached to a benzene ring. The phenyl ring is substituted at the para position with a (2-methylpropyl)amino group (-NH-CH2CH(CH2CH3)), making the compound structurally distinct due to the combination of an alcohol and a secondary amine. This configuration introduces hydrogen-bonding capability and moderate polarity, which may influence solubility and biological interactions.

For instance, catalytic hydrogenation using palladium on activated charcoal (Pd/C) has been employed to reduce α,β-unsaturated nitro groups in similar phenethyl alcohol derivatives . Such methods could be adapted for introducing the (2-methylpropyl)amino substituent.

Its amino group may also make it a candidate for further derivatization or metabolic studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol typically involves the reaction of 4-nitrophenylethanol with isobutylamine. The nitro group is first reduced to an amino group, followed by the substitution of the amino group with isobutylamine. The reaction conditions often include the use of reducing agents such as hydrogen gas in the presence of a palladium catalyst or other suitable reducing agents.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques such as distillation and crystallization to obtain high-purity 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form a primary amine.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products

Oxidation: The major products include ketones or aldehydes.

Reduction: The major product is a primary amine.

Substitution: The major products include halides or esters.

Scientific Research Applications

2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Functional Group Impact :

• Amino vs. This difference may affect pharmacokinetics, such as absorption and renal clearance.
• Halogen Effects : The chloro substituent in and fluorine in increase lipophilicity and metabolic stability but may reduce aqueous solubility.
• Ketone vs.

Pharmacological Relevance :

• The target compound’s amino group could serve as a site for protonation or derivatization, making it a candidate for prodrug development.
• In contrast, 2-(4-isobutylphenyl)ethan-1-ol’s role as an ibuprofen impurity underscores the importance of structural precision in drug manufacturing .

Biological Activity

2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol, also known as a phenylethanol derivative, has garnered attention for its potential biological activity, particularly in the context of neurological disorders and other therapeutic applications. This article delves into the compound's structural characteristics, mechanisms of action, and relevant research findings.

Structural Characteristics

The compound features a phenylethanol backbone with a hydroxyl group at the ethan-1-ol position and an amino group substituted with an isobutyl group. These structural elements are crucial for its biological activity, influencing its interaction with various biological targets.

Table 1: Structural Features of 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol

Feature	Description
Molecular Formula	C12H17N1O1
Functional Groups	Hydroxyl (-OH), Amino (-NH)
Isobutyl Group	Contributes to steric bulk and reactivity

The biological activity of 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol is primarily attributed to its ability to interact with specific receptors and enzymes. The compound may modulate neurotransmitter receptors or influence enzyme activities, potentially leading to therapeutic effects in conditions such as Alzheimer's disease.

Potential Mechanisms:

• Neurotransmitter Receptor Interaction : The compound may bind to receptors involved in neurotransmission, similar to other phenylethanol derivatives.
• Enzyme Modulation : It could affect enzyme activities related to neurochemical pathways, possibly inhibiting acetylcholinesterase (AChE), which is relevant in Alzheimer's disease treatment.

Research Findings

Several studies have explored the biological activity of compounds structurally similar to 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol. These investigations provide insights into its potential pharmacological applications.

Case Study: Acetylcholinesterase Inhibition
A study evaluated the effects of various thiazolidinones on AChE activity in vitro. While not directly testing 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol, it highlighted the importance of similar compounds in inhibiting AChE, suggesting that derivatives could exhibit comparable effects .

Table 2: In Vitro AChE Inhibition Results for Related Compounds

Compound	IC50 (μM)	Target Enzyme
Thiazolidinone 1b	13.81	AChE (Cerebral Cortex)
Thiazolidinone 2b	3.11	AChE (Hippocampus)

Applications and Future Directions

The unique substitution pattern of 2-{4-[(2-Methylpropyl)amino]phenyl}ethan-1-ol makes it a candidate for various therapeutic applications. Its potential use in drug development for neurological disorders is particularly noteworthy. Further research is needed to explore its efficacy and safety in clinical settings.

Future Research Directions:

• In Vivo Studies : Conducting animal studies to assess the pharmacokinetics and pharmacodynamics.
• Mechanistic Studies : Investigating the specific pathways through which the compound exerts its effects.
• Clinical Trials : Evaluating therapeutic efficacy in human subjects suffering from neurodegenerative diseases.